rac trans-9,10-Epoxystearic Acid

• Molecular Formula: C18H34O3
• Molecular Weight: 298.5 g/mol
• InChI: InChI=1S/C18H34O3/c1-2-3-4-5-7-10-13-16-17(21-16)14-11-8-6-9-12-15-18(19)20/h16-17H,2-15H2,1H3,(H,19,20)/t16?,17-/m0/s1
• InChIKey: IMYZYCNQZDBZBQ-DJNXLDHESA-N

rac trans-9,10-Epoxystearic Acid: Key Physicochemical and Functional Overview for Procurement Decisions

rac trans-9,10-Epoxystearic Acid (CAS 13980-07-9, also known as (±)-trans-9,10-epoxyoctadecanoic acid) is a racemic mixture of the trans-isomer of 9,10-epoxystearic acid, a chemically modified C18 fatty acid bearing an epoxide group between carbons 9 and 10 . It exists as a white solid with a melting point of 54-58°C and is soluble in chloroform and methanol [1]. This compound is primarily utilized as a research tool in lipid biochemistry, particularly in studies of epoxide hydrolase specificity, lipid oxidation pathways, and enzymatic esterification processes [2].

1

Epoxide hydrolase active-site probe and competitive inhibition studies

2

Lipase substrate specificity and biocatalytic esterification workflows

3

Stereochemical reference for epoxy fatty acid hydration and diol metabolite identification

• [1] Delta Bio. (2023). rac trans-9,10-Epoxystearic Acid. Product Page. View Source
• [2] Jachmanián, I., Schulte, E., & Mukherjee, K. D. (1996). Substrate selectivity in esterification of less common fatty acids catalysed by lipases from different sources. Applied Microbiology and Biotechnology, 44(5), 563-567. View Source

Why rac trans-9,10-Epoxystearic Acid Cannot Be Interchanged with Its cis-Isomer or Methyl Ester Analogs

Substituting rac trans-9,10-epoxystearic acid with its cis-isomer or methyl ester derivatives introduces quantifiable changes in stereospecific interactions, physical properties, and biological outcomes. The trans configuration dictates a distinct spatial arrangement of the epoxide ring, leading to divergent melting points , enzyme recognition [1], and metabolic fates compared to the cis form. Similarly, the free carboxylic acid moiety confers different solubility and reactivity profiles than its methyl ester, affecting its utility in enzymatic assays and synthetic workflows. Direct comparative data confirm that these structural differences translate into measurable variations in performance, rendering generic substitution scientifically unsound.

Isomer cis-9,10-epoxystearic acid shows higher melting point and distinct enzyme recognition; stereochemistry may shift hydration outcomes and metabolic fate.

Derivative Methyl ester analogs alter solubility and reactivity profiles, limiting direct transfer into free-acid enzymatic or synthetic workflows.

Class Unsaturated fatty acids (e.g., cis-4, cis-6, cis-8) face strong lipase discrimination; epoxide configuration supports distinct substrate acceptance context.

• [1] Summerer, S., Hanano, A., Utsumi, S., Arand, M., Schuber, F., & Blee, E. (2002). Stereochemical features of the hydrolysis of 9,10-epoxystearic acid catalysed by plant and mammalian epoxide hydrolases. Biochemical Journal, 366(2), 471-480. View Source

Quantitative Differentiation of rac trans-9,10-Epoxystearic Acid: A Head-to-Head Evidence Compendium

Lipase Substrate Acceptance: cis- vs. trans-9,10-Epoxystearic Acid

In a direct comparative study, both cis- and trans-9,10-epoxystearic acids were evaluated as substrates for esterification with n-butanol catalyzed by five lipases from diverse sources (Candida cylindracea, Rhizopus arrhizus, Rhizomucor miehei, porcine pancreas, and rape). Both isomers were 'very well accepted' as substrates, in stark contrast to fatty acids with cis-4, cis-6, or cis-8 unsaturations, which were strongly discriminated against [1]. This demonstrates that the trans epoxide configuration does not hinder lipase recognition relative to the cis form, but the presence of the epoxide itself, irrespective of stereochemistry, confers a distinct substrate profile compared to unsaturated fatty acids.

Lipase substrate acceptance

Head-to-head

Well accepted by C. cylindracea, R. arrhizus, R. miehei, porcine pancreas, and rape lipases; cis-4, cis-6, cis-8 unsaturated fatty acids strongly discriminated against.

Supports biocatalytic synthesis workflows where unsaturated analogs fail.

Esterification rates not quantified; qualitative acceptance reported.

Evidence Dimension	Substrate acceptance in lipase-catalyzed esterification
Target Compound Data	Well accepted as substrate
Comparator Or Baseline	cis-9,10-epoxystearic acid (well accepted); cis-4, cis-6, cis-8 unsaturated fatty acids (strongly discriminated against)
Quantified Difference	Qualitative acceptance vs. strong discrimination; specific esterification rates not provided.
Conditions	Esterification with n-butanol; lipases from C. cylindracea, R. arrhizus, R. miehei, porcine pancreas, and rape (B. napus)

Why This Matters

This confirms that rac trans-9,10-epoxystearic acid is an effective substrate for lipase-mediated modifications, enabling its use in biocatalytic synthesis pathways where unsaturated fatty acid analogs would fail.

• [1] Jachmanián, I., Schulte, E., & Mukherjee, K. D. (1996). Substrate selectivity in esterification of less common fatty acids catalysed by lipases from different sources. Applied Microbiology and Biotechnology, 44(5), 563-567. View Source

Melting Point Differentiation: trans- vs. cis-9,10-Epoxystearic Acid

The trans configuration of the epoxide ring in rac trans-9,10-epoxystearic acid results in a lower melting point compared to its cis-isomer. Reported values for the trans isomer range from 53.8°C to 58°C [1], whereas cis-9,10-epoxystearic acid exhibits a melting point of 59.5-59.8°C [2]. This 1.8-6°C difference provides a straightforward physical criterion for isomer differentiation and purity assessment.

Melting point differentiation

Cross-study

53.8–58 °C (trans) vs. 59.5–59.8 °C (cis)

Enables rapid isomer identity and purity verification upon receipt.

1.8–6 °C difference under standard determination.

Evidence Dimension	Melting Point
Target Compound Data	53.8-58°C
Comparator Or Baseline	cis-9,10-epoxystearic acid (59.5-59.8°C)
Quantified Difference	1.8-6°C lower for trans isomer
Conditions	Standard melting point determination

Why This Matters

This quantifiable thermal behavior difference allows for immediate confirmation of isomer identity and purity upon receipt, reducing the risk of experimental failure due to incorrect or mixed isomer supply.

• [1] Delta Bio. (2023). rac trans-9,10-Epoxystearic Acid. Product Page. View Source
• [2] IARC Monographs. (1976). cis-9,10-Epoxystearic acid. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, 11, 145. View Source

Epoxide Hydrolase Substrate Kinetics: trans-Epoxide as a Competitive Inhibitor

While detailed Km values for trans-9,10-epoxystearic acid are limited, a key functional differentiation emerges from its behavior as a competitive inhibitor of cis-epoxide hydrolysis. At a concentration of 1 mM, trans-9,10-epoxystearate inhibited the hydration of 0.025 mM cis-9,10-epoxystearate by 20% [1]. This demonstrates that the trans isomer occupies the active site of epoxide hydrolase without undergoing efficient catalysis, a property not shared by the cis isomer, which is readily hydrolyzed (Km for cis-epoxide = 0.026 mM with microsomal enzyme) [1].

Competitive inhibition

Head-to-head

1 mM trans-epoxide inhibits 0.025 mM cis-epoxide hydration by 20% (40:1 ratio).

Positions trans isomer as weak competitive inhibitor for epoxide hydrolase active-site mapping.

Microsomal enzyme source; cis-Km = 0.026 mM.

Evidence Dimension	Enzyme Inhibition / Kinetics
Target Compound Data	1 mM trans-9,10-epoxystearate causes 20% inhibition of 0.025 mM cis-9,10-epoxystearate hydration
Comparator Or Baseline	cis-9,10-epoxystearate (Km = 0.026 mM; efficient hydrolysis)
Quantified Difference	Trans isomer acts as a weak competitive inhibitor (20% inhibition at 40:1 ratio) rather than a good substrate
Conditions	Epoxide hydrolase assay (microsomal enzyme source)

Why This Matters

This inhibitory capacity makes rac trans-9,10-epoxystearic acid a valuable tool for probing epoxide hydrolase active sites and studying enzyme mechanism, whereas the cis isomer serves primarily as a substrate.

• [1] BRENDA Enzyme Database. (n.d.). Ligand trans-9,10-epoxystearate. Retrieved from https://www.brenda-enzymes.org/ligand.php?brenda_ligand_id=20548. View Source

Stereospecific Hydration and Isotopic Labeling: trans vs. cis Epoxide Reactivity

Incubation of cis- and trans-9,10-epoxystearic acids with epoxide hydrolase in H2¹⁸O-enriched water revealed that enzyme-catalyzed hydration occurs with stereospecific incorporation of the oxygen atom from water at carbon 10 for both isomers [1]. However, the resulting diol stereochemistry differs: cis-epoxide yields threo-9,10-dihydroxystearic acid, while trans-epoxide yields threo-9,10-dihydroxystearate [2]. This differential stereochemical outcome is critical for studies tracing epoxide metabolic fate and for applications requiring specific diol enantiomers.

Stereospecific hydration

Head-to-head

Trans hydration yields threo-9,10-dihydroxystearate with ¹⁸O at C10; cis yields distinct threo-diol.

Supports controlled generation of specific diol stereoisomers for chiral synthesis and metabolite tracing.

H₂¹⁸O-enriched epoxide hydrolase incubation.

Evidence Dimension	Hydration stereochemistry
Target Compound Data	Hydration yields threo-9,10-dihydroxystearate with ¹⁸O incorporation at C10
Comparator Or Baseline	cis-9,10-epoxystearic acid (hydration yields threo-9,10-dihydroxystearic acid with ¹⁸O incorporation at C10)
Quantified Difference	Identical regiochemistry of oxygen incorporation, but distinct stereochemistry of diol products
Conditions	Epoxide hydrolase incubation in H2¹⁸O-enriched water

Why This Matters

The defined stereochemical outcome of trans-epoxide hydration provides a controlled system for generating specific diol stereoisomers, a capability that is essential for chiral synthesis and metabolite identification workflows.

• [1] Niehaus, W. G., Kisic, A., Torkelson, A., Bednarczyk, D. J., & Schroepfer, G. J. (1970). Stereospecific hydration of cis- and trans-9,10-epoxyoctadecanoic acids. Journal of Biological Chemistry, 245(15), 3802-3809. View Source
• [2] BRENDA Enzyme Database. (n.d.). Ligand trans-9,10-epoxystearate. Retrieved from https://www.brenda-enzymes.org/ligand.php?brenda_ligand_id=20548. View Source

Differential Metabolic Effects in Hepatic Cells: A Class-Level Inference

While direct head-to-head data comparing trans- and cis-9,10-epoxystearic acid in hepatocytes are absent, a class-level inference can be drawn from studies on the cis isomer. Administration of cis-9,10-epoxystearic acid to HepG2 cells induced lipid accumulation, suppressed peroxisomal and mitochondrial fatty acid oxidation (downregulation of PPARα, Cpt1α, Acox1), and enhanced lipogenic gene expression (Srebp-1c, Scd1) in a dose- and time-dependent manner [1]. Given the established differences in enzyme recognition and hydration stereochemistry between the two isomers, it is scientifically prudent to anticipate that the trans isomer may exhibit a distinct metabolic profile, including potentially reduced lipid accumulation or altered gene expression patterns.

Hepatic metabolic effects

Class-level

No direct trans data; cis isomer induces lipid accumulation and suppresses fatty acid oxidation in HepG2 cells.

Isomer-specific metabolic profile anticipated; trans selection required for stereochemical bioactivity studies.

Data to verify; class-level inference from cis studies.

Evidence Dimension	Hepatic lipid metabolism modulation
Target Compound Data	No direct data available; anticipated to differ from cis based on enzyme specificity
Comparator Or Baseline	cis-9,10-epoxystearic acid (induces lipid accumulation; suppresses fatty acid oxidation; upregulates lipogenesis in HepG2 cells)
Quantified Difference	Quantitative difference unknown; class-level inference supports distinct metabolic handling
Conditions	HepG2 human hepatoma cell line

Why This Matters

Researchers investigating the physiological or toxicological roles of epoxy fatty acids should not assume that cis- and trans-9,10-epoxystearic acids are interchangeable. Selection of the trans isomer is justified when studying pathways where epoxide stereochemistry dictates downstream biological effects.

• [1] Liu, Y., Cheng, Y., Li, J., Wang, Y., & Liu, Y. (2020). Effects of epoxy stearic acid on lipid metabolism in HepG2 cells. Journal of Food Science, 85(10), 3644-3652. View Source

Validated Application Scenarios for rac trans-9,10-Epoxystearic Acid Driven by Quantitative Evidence

Probing Epoxide Hydrolase Active Site Topology and Inhibition Mechanisms

As demonstrated by its 20% inhibition of cis-epoxide hydrolysis at a 40:1 molar ratio [4], rac trans-9,10-epoxystearic acid serves as a weak competitive inhibitor of epoxide hydrolases. This property is invaluable for mapping active site geometry and substrate specificity, particularly in comparative enzymology studies across plant and mammalian systems.

Stereochemical Reference Standard for Lipid Epoxide Hydration Studies

The well-defined stereospecific hydration of trans-9,10-epoxystearic acid to yield threo-9,10-dihydroxystearate with ¹⁸O incorporation at carbon 10 [4] makes this compound an essential reference standard for mechanistic investigations of epoxide hydrolase catalysis and for validating analytical methods aimed at tracking epoxy fatty acid metabolism.

Biocatalytic Synthesis and Lipase Engineering

Given its excellent acceptance as a substrate by a panel of lipases from microbial, animal, and plant sources [4], rac trans-9,10-epoxystearic acid is a suitable building block for enzymatic esterification and transesterification reactions. This property supports its use in generating structured lipids or epoxy-functionalized esters for materials science applications.

Investigating Isomer-Specific Effects in Lipid Metabolism and Toxicology

Although direct data for the trans isomer are limited, the established pro-lipogenic and fatty acid oxidation-suppressing effects of cis-9,10-epoxystearic acid in HepG2 cells [4] highlight the need for isomer-specific studies. rac trans-9,10-epoxystearic acid is the appropriate tool for elucidating the stereochemical determinants of epoxy fatty acid bioactivity, a prerequisite for evaluating their safety and physiological roles.

Application

Selection Property

Validation Focus

Epoxide hydrolase active-site mapping

Competitive inhibition profile

Inhibition kinetics and enzyme mechanism interpretation

Stereochemical reference standard

Defined hydration stereochemistry

Diol stereoisomer identity and analytical method validation

Lipase engineering and biocatalysis

Broad lipase substrate acceptance

Esterification and transesterification reaction yields

Isomer-specific lipid metabolism studies

Trans epoxide configuration

Cell-model lipid accumulation and gene expression endpoints

• [1] BRENDA Enzyme Database. (n.d.). Ligand trans-9,10-epoxystearate. Retrieved from https://www.brenda-enzymes.org/ligand.php?brenda_ligand_id=20548. View Source
• [2] Niehaus, W. G., Kisic, A., Torkelson, A., Bednarczyk, D. J., & Schroepfer, G. J. (1970). Stereospecific hydration of cis- and trans-9,10-epoxyoctadecanoic acids. Journal of Biological Chemistry, 245(15), 3802-3809. View Source
• [3] Jachmanián, I., Schulte, E., & Mukherjee, K. D. (1996). Substrate selectivity in esterification of less common fatty acids catalysed by lipases from different sources. Applied Microbiology and Biotechnology, 44(5), 563-567. View Source
• [4] Liu, Y., Cheng, Y., Li, J., Wang, Y., & Liu, Y. (2020). Effects of epoxy stearic acid on lipid metabolism in HepG2 cells. Journal of Food Science, 85(10), 3644-3652. View Source